5-chloro-N-(4-methylthiazol-2-yl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide

• IUPAC Name: 5-chloro-N-(4-methyl-1,3-thiazol-2-yl)-6-(oxolan-3-yloxy)pyridine-3-carboxamide
• InChI: InChI=1S/C14H14ClN3O3S/c1-8-7-22-14(17-8)18-12(19)9-4-11(15)13(16-5-9)21-10-2-3-20-6-10/h4-5,7,10H,2-3,6H2,1H3,(H,17,18,19)
• InChI Key: LURQQEONBVRNNF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)C2=CC(=C(N=C2)OC3CCOC3)Cl
• Molecular Formula: C14H14ClN3O3S
• Molecular Weight: 339.8 g/mol

Description

5-chloro-N-(4-methylthiazol-2-yl)-6-((tetrahydrofuran-3-yl)oxy)nicotinamide is a chemical compound used in scientific research. It is a synthetic compound that has been shown to have potential therapeutic applications.

Scientific Research Applications

Therapeutic Potential and Mechanisms

• Nicotinamide in Disease Prevention and Therapy

  Nicotinamide has been investigated for its potential in preventing and treating various conditions. It is part of the NAD+ metabolism, crucial for cellular energy production and repair processes. Studies highlight its role in potentially preventing type I diabetes, neurodegenerative diseases, and improving skin health by enhancing DNA repair mechanisms (Knip et al., 2000; Rennie et al., 2015).

• Nicotinamide and Metabolic Syndrome

  Research into compounds like chlorogenic acid, related by their biological activity profiles to nicotinamide, shows potential against metabolic syndrome. These compounds exhibit antioxidant, anti-inflammatory, antidiabetic, and antihypertensive activities, highlighting the broad therapeutic applications of nicotinamide-related compounds (Santana-Gálvez et al., 2017).

• Nicotinamide as a Radiosensitizer

  Nicotinamide has been studied for its ability to enhance the effectiveness of radiation therapy in cancer treatments. It helps overcome hypoxia in tumors, a condition that makes cancer cells resistant to radiation. By improving oxygenation, nicotinamide can make these cells more susceptible to radiation (Horsman, 1995).

Safety and Efficacy

• High-Dose Safety Concerns

  While nicotinamide is generally safe and well-tolerated, concerns exist regarding the safety of high doses. Studies have explored the toxic potential of high-dose nicotinamide, including its effects on liver function, insulin sensitivity, and cellular metabolism. These studies aim to define safe upper limits and identify potential adverse effects, ensuring the compound's safety in clinical applications (Knip et al., 2000; Hwang & Song, 2020).

• Pharmacokinetics and Bioavailability

  Understanding the pharmacokinetics and bioavailability of nicotinamide and its derivatives is crucial for optimizing their therapeutic potential. Studies focus on how these compounds are absorbed, metabolized, and excreted by the body. This knowledge helps in designing dosage regimens that maximize efficacy while minimizing the risk of adverse effects.

• Clinical Trials and Studies

  Clinical trials and studies are essential for validating the therapeutic applications of nicotinamide and related compounds. These studies assess not only the efficacy of the compounds in treating or preventing various diseases but also their safety profiles in human subjects. The outcomes of these trials contribute to the evidence base supporting the use of nicotinamide in clinical practice.